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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexadecane (n-C16H34) is a long-chain aliphatic hydrocarbon that serves as a standard
model oil in Enhanced Oil Recovery (EOR) research. Its well-defined physical and chemical
properties, including its non-polar nature and representative viscosity, make it an ideal
substitute for crude oil in laboratory studies. This allows for the systematic investigation of
various EOR mechanisms without the complexities and compositional variations inherent in
natural crude oils. The use of hexadecane facilitates reproducible and comparable results
across different studies, which is crucial for the development and optimization of EOR
technologies.

Key applications of hexadecane in EOR research include:

» Surfactant Flooding: Evaluating the efficiency of surfactants in reducing the interfacial
tension (IFT) between oil and water, a critical factor in mobilizing trapped oil.

o Wettability Alteration: Studying the ability of chemical agents to alter the wettability of
reservoir rock from oil-wet to water-wet, thereby improving oil displacement by water.

e Foam Flooding: Investigating the stability and propagation of foam for mobility control and
improved sweep efficiency.
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» Microbial Enhanced Oil Recovery (MEOR): Serving as a carbon source for microorganisms

that produce biosurfactants and other agents to enhance oil recovery.

This document provides detailed application notes and protocols for key experiments utilizing

hexadecane in EOR research.

Data Presentation: Quantitative Analysis

The following tables summarize key quantitative data from various studies involving

hexadecane, providing a basis for comparison of different EOR agents and conditions.

Table 1: Interfacial Tension (IFT) of Hexadecane with Surfactant Solutions

. Interfacial
Surfactant Surfactant Brine Temperature .
. . Tension
Type Concentration Composition (°C)
(mN/m)
] Critical Micelle
Sodium Dodecyl ] - N
Concentration Not specified Not specified ~8.3
Sulfate (SDS)
(CMC)
Sodium Dodecyl - N
1.2 x 1073 mol/L Not specified Not specified ~10
Sulfate (SDS)
Cetyltrimethylam . _
) ) - - Varies with
monium Bromide  Not specified Not specified 25 )
concentration
(CTAB)
) Lower than
In-situ formed -~ ] N
Not specified NaOH solution Not specified ready-made
surfactant
surfactants
Ready-made » ] N Higher than in-
Not specified NaOH solution Not specified )
surfactant situ formed

Note: IFT values are highly dependent on surfactant concentration, temperature, and brine

composition. The values presented are indicative and sourced from various studies.

Table 2: Wettability Alteration on Calcite Surfaces Using Hexadecane
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Modifying Surfactant in . . .
. Initial Contact Final Contact Wettability
Agent in Aqueous )
Angle (°) Angle (°) Shift

Hexadecane Phase
None None 71+4 - Water-wet
Cyclohexanepent
anoic acid (2000 None 115+13 - Oil-wet
mg/L)
Stearic acid

None 136 £ 7 - Oil-wet
(2000 mg/L)

- Zwitterionic )
Not specified Strong oil-wet to
) surfactant (ZW6, 162 62.9

(Oil-aged) water-wet

0.5 wt%)

Table 3: Oil Recovery Factors from Core Flooding Experiments with Hexadecane

. Permeability Additional Oil
EOR Method Core Type Porosity (%)
(mD) Recovery (%)
Surfactant- Varies with
Polymer Conglomerate 19.4 (average) 199.3 (average) solution
Flooding properties

Water Flooding

) Sandstone Not specified 400-500 Not applicable
(baseline)
] ) N N N Dependent on
Microbial EOR Not specified Not specified Not specified ] ) o
microbial activity
Polymer » - N Up to 26% over
) Not specified Not specified Not specified )
Flooding water flooding
Polymeric
- - » Up to 38.8% over
Surfactant Not specified Not specified Not specified )
) water flooding
Flooding
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Note: Oil recovery is influenced by numerous factors including core heterogeneity, injection
rates, and the specific chemical formulations used.

Experimental Protocols

Detailed methodologies for key experiments involving hexadecane are provided below.

Core Flooding Experiment

Objective: To evaluate the effectiveness of an EOR agent (e.g., surfactant, polymer) in
displacing hexadecane from a porous medium (core sample) under simulated reservoir
conditions.

Materials:

e Core holder

e High-pressure pump (e.g., HPLC pump)

» Confining pressure pump

e Fluid accumulators/transfer vessels

e Back pressure regulator

 Effluent collector

e Pressure transducers

» Data acquisition system

o Core sample (e.g., Berea sandstone, carbonate)
» Hexadecane (dyed for visualization, if applicable)
e Formation brine (synthetic)

 EOR agent solution
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Protocol:
o Core Preparation:
o Cut the core plug to the desired dimensions (e.g., 1.5-inch diameter, 3-inch length).

o Clean the core by solvent extraction (e.g., with toluene and methanol) to remove any
residual hydrocarbons and salts.

o Dry the core in an oven at a specified temperature (e.g., 100°C) until a constant weight is
achieved.

o Measure the dry weight of the core.

[e]

Measure the porosity and permeability of the core using standard techniques.

e Saturation:

[¢]

Place the dry core in the core holder.

Evacuate the core holder to remove air.

[¢]

[e]

Saturate the core with formation brine by injecting brine at a low flow rate until the core is
fully saturated. The pore volume (PV) is the volume of brine that saturates the core.

[e]

Age the core in brine for a specified period to establish ionic equilibrium.
 Oil Flooding (Drainage):

o Inject hexadecane into the brine-saturated core at a constant flow rate to displace the
brine until no more brine is produced. This establishes the initial water saturation (Swi) and
initial oil saturation (Soi).

o The volume of oil in place (OIP) is calculated as PV * Soi.

o Age the core with hexadecane for a period to simulate reservoir conditions and allow for
wettability alteration if studying oil-wet systems.[1]
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» Water Flooding (Secondary Recovery):

o Inject formation brine at a constant rate to displace the hexadecane until oil production
ceases or reaches an economic limit. This simulates secondary recovery.

o Collect and measure the volume of produced oil and water at regular intervals.

o Calculate the oil recovery factor for the water flooding stage.

o Chemical Flooding (Tertiary Recovery):

[e]

Inject the EOR agent solution (e.g., surfactant-polymer slug) into the core at a constant
rate.

[e]

Follow the EOR slug with a polymer drive and/or extended water flooding.

o

Collect and measure the produced oil and water.

[¢]

Calculate the incremental oil recovery due to the EOR agent.
o Data Analysis:
o Plot oil recovery factor and water cut versus the pore volumes of fluid injected.

o Analyze the pressure drop across the core to understand mobility control.

Interfacial Tension (IFT) Measurement

Objective: To measure the IFT between hexadecane and an aqueous phase (e.g., brine,
surfactant solution) to assess the potential of the aqueous phase to mobilize residual oil. The
pendant drop method is a common technique.

Materials:
e Pendant drop tensiometer with a high-resolution camera and analysis software
o Syringe with a needle of known diameter

o Optical glass cuvette
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» Hexadecane
e Aqueous solution to be tested
Protocol:
e Instrument Setup:
o Clean the syringe, needle, and cuvette thoroughly to avoid contamination.
o Assemble the syringe and needle on the tensiometer.
o Fill the cuvette with the denser phase (typically the aqueous solution).
o Fill the syringe with the less dense phase (hexadecane).
e Measurement:
o Immerse the needle tip into the aqueous phase in the cuvette.
o Carefully dispense a drop of hexadecane from the needle tip. The drop will be buoyant.
o Allow the drop to reach equilibrium.
o Capture a high-resolution image of the drop profile.
e Data Analysis:

o The software analyzes the shape of the pendant drop, which is governed by the balance
between gravitational forces and surface tension.

o The software fits the drop profile to the Young-Laplace equation to calculate the IFT.[2]

o Repeat the measurement multiple times to ensure reproducibility.

Wettability Analysis (Contact Angle Measurement)

Objective: To determine the wettability of a rock surface (e.g., calcite for carbonate reservoirs)
in the presence of hexadecane and an aqueous phase. The sessile drop method is commonly
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used.

Materials:

o Goniometer with a high-resolution camera and software

» Flat, polished rock substrate (e.g., calcite crystal)

e Environmental chamber to control the surrounding fluid

e Syringe with a fine needle

o Hexadecane

e Aqueous phase (e.g., formation brine, surfactant solution)

Protocol:

e Substrate Preparation:

o Clean the rock substrate thoroughly.

o If simulating an oil-wet reservoir, age the substrate in hexadecane (or crude oil) for a
specified period at reservoir temperature.[1]

¢ Measurement:

o Place the rock substrate in the environmental chamber of the goniometer.

(¢]

Fill the chamber with the surrounding fluid (e.g., hexadecane).

[¢]

Use the syringe to place a small droplet of the aqueous phase onto the rock surface.

[¢]

Allow the droplet to equilibrate.

[e]

Capture a high-resolution image of the droplet at the three-phase (solid-liquid-liquid)
contact line.

o Data Analysis:
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o The software measures the angle between the rock surface and the tangent to the droplet
at the contact point. This is the contact angle.

o A contact angle less than 90° indicates a water-wet surface, an angle around 90° indicates
an intermediate-wet surface, and an angle greater than 90° indicates an oil-wet surface.

o Measure the contact angle at multiple locations on the surface to account for
heterogeneity.

Visualizations

The following diagrams illustrate the experimental workflows and logical relationships in EOR
research using hexadecane.
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Core Flooding Experimental Workflow.
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Clean Syringe, Needle & Cuvette

Fill Cuvette with Aqueous Phase Fill Syringe with Hexadecane

Form Hexadecane Drop in Aqueous Phase

Capture Drop Image at Equilibrium

Calculate Interfacial Tension (IFT)
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recovery-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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